4-(3-Chloro-4-fluorophenyl)-3-hydroxybenzoic acid, 95%

• IUPAC Name: 4-(3-chloro-4-fluorophenyl)-3-hydroxybenzoic acid
• InChI: InChI=1S/C13H8ClFO3/c14-10-5-7(2-4-11(10)15)9-3-1-8(13(17)18)6-12(9)16/h1-6,16H,(H,17,18)
• InChI Key: RIKHHQKENUTSTM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=C(C=C(C=C2)C(=O)O)O)Cl)F
• Molecular Formula: C13H8ClFO3
• DSSTOX Substance ID: DTXSID70690533
• Molecular Weight: 266.65 g/mol
• CAS RN: 1261922-83-1

Description

4-(3-Chloro-4-fluorophenyl)-3-hydroxybenzoic acid (also known as 3-chloro-4-fluoro-hydroxybenzoic acid or CFPHA) is a phenolic acid that has been studied extensively due to its wide range of applications in the scientific research field. It is a white solid compound with a molecular formula of C8H5ClF3O3 and a molecular weight of 242.55 g/mol. It has a melting point of 184-186 °C and is soluble in water, ethanol, and acetone. CFPHA is a versatile compound that can be used in a variety of research applications due to its unique properties.

Scientific Research Applications

CFPHA has a wide range of applications in scientific research. It has been used in the synthesis of a variety of compounds, such as pharmaceuticals and agrochemicals. It has also been used in the synthesis of polymers, dyes, and catalysts. Additionally, CFPHA has been used in the synthesis of polymeric nanomaterials and in the study of enzyme kinetics.

Mechanism of Action

The mechanism of action of CFPHA is not fully understood, but it is believed to act as an inhibitor of several enzymes, including cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). Inhibition of these enzymes has been linked to anti-inflammatory and anti-cancer effects. Additionally, CFPHA has been shown to act as an antioxidant, which may contribute to its anti-inflammatory and anti-cancer effects.
Biochemical and Physiological Effects
CFPHA has been studied extensively for its biochemical and physiological effects. It has been shown to have anti-inflammatory, anti-cancer, and antioxidant properties. Additionally, CFPHA has been shown to have anti-allergic and anti-diabetic effects. It has also been shown to have protective effects against oxidative stress and to modulate the expression of certain genes.

Advantages and Limitations for Lab Experiments

CFPHA has several advantages for use in lab experiments. It is a relatively inexpensive compound and is readily available. Additionally, it is a versatile compound that can be used in a variety of research applications. However, CFPHA also has some limitations. It is a relatively unstable compound and must be stored and handled carefully. Additionally, it can be toxic to certain organisms and should be used with caution.

Future Directions

The potential uses of CFPHA are vast and there are many possible future directions for research. Further research could be done to investigate the biochemical and physiological effects of CFPHA on various organisms, as well as its potential applications in drug development and biotechnology. Additionally, further research could be done to investigate the mechanism of action of CFPHA and its potential use as an antioxidant or anti-inflammatory agent. Additionally, research could be done to investigate the potential toxicity of CFPHA and to develop methods for its safe and effective use.

Synthesis Methods

CFPHA can be synthesized using a variety of methods. The most common method is the reaction of 3-chloro-4-fluorobenzaldehyde with hydroxylamine hydrochloride. This reaction is carried out in aqueous solution at room temperature and yields CFPHA as the major product. Other methods for synthesizing CFPHA include the reaction of 3-chloro-4-fluorobenzaldehyde with sodium hydroxide and the reaction of 3-chloro-4-fluorobenzaldehyde with potassium cyanide.